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Compound of Interest

Compound Name: 5-Hydroxy Flunixin-d3

CAS No.: 1185088-54-3

Cat. No.: B564363 Get Quote

Executive Summary & Scientific Context
5-Hydroxy Flunixin-d3 is a deuterated internal standard used primarily in LC-MS/MS assays

for the quantification of Flunixin metabolites in biological matrices. As a fluorinated non-

steroidal anti-inflammatory drug (NSAID) derivative, it possesses specific toxicological

properties that mandate strict adherence to hazardous waste protocols.

Unlike general organic solvents, this compound presents a risk of environmental persistence

due to its trifluoromethyl group and stable amide bond. Under no circumstances should this

compound be discharged into municipal sewer systems. The deuterium labeling (

) increases the compound's metabolic stability but does not alter its hazardous waste
classification compared to the non-deuterated parent compound.

This guide provides a self-validating workflow for disposal, ensuring compliance with EPA

Resource Conservation and Recovery Act (RCRA) standards and Good Laboratory Practice

(GLP).

Hazard Identification & Chemical Profile[1][2][3]
Before initiating disposal, operators must verify the chemical state. 5-Hydroxy Flunixin-d3 is

typically supplied as a solid (mg amounts) or a solution (e.g., in Acetonitrile or Methanol).
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Table 1: Chemical Safety Profile
Parameter Specification

Causality / Safety
Implication

CAS Number 1185088-54-3
Unique identifier for waste

manifesting.

Parent Class NSAID (Fluorinated)

Potential for reproductive

toxicity and organ damage

(STOT-RE).

GHS Classification
Acute Tox. 4 (Oral); Skin Irrit.

2; Eye Irrit. 2

Requires full PPE (Nitrile

gloves, safety glasses, lab

coat) during transfer.

RCRA Status Non-Listed Hazardous Waste

While not P- or U-listed, it must

be treated as Toxic/Irritant

characteristic waste.

Environmental Fate Persistent

Fluorinated groups resist

biodegradation; incineration is

the only acceptable disposal

method.

Pre-Disposal Handling & Segregation[4][5][6]
To prevent cross-contamination and dangerous reactions, strict segregation is required.[1]

Do Not Mix With: Strong oxidizers (e.g., Peroxides, Nitric Acid). The amine functionality in

Flunixin derivatives can react exothermically.

Containment: Use High-Density Polyethylene (HDPE) or Borosilicate Glass containers. Avoid

low-grade plastics that may leach or deform under solvent stress.

Disposal Workflows (Standard Operating
Procedures)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.safety.admin.cam.ac.uk/files/hsd018c.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: Disposal of Solid Reference Standards
(Expired/Unused)
Applicable for: Pure crystalline 5-Hydroxy Flunixin-d3 in original vials.

Do not empty the vial. The risk of aerosolization during transfer outweighs the benefit of

volume reduction for milligram quantities.

Primary Containment: Keep the cap tightly closed. Place the entire vial into a clear, sealable

secondary bag (e.g., Ziploc) to contain any potential breakage.

Labeling: Affix a "Hazardous Waste" tag to the bag.

Constituents: "5-Hydroxy Flunixin-d3 (Solid), Toxic."[2]

Hazard Checkbox: Toxic, Irritant.[2][3]

Transfer: Place the bagged vial into the laboratory's Solid Hazardous Waste Drum (typically

destined for high-temperature incineration).

Protocol B: Disposal of Liquid Standards (LC-MS Stock
Solutions)
Applicable for: Diluted standards in solvents like Methanol or Acetonitrile.

Solvent Identification: Confirm the carrier solvent.

If Methanol/Acetonitrile: These are ignitable (D001).[4]

If Water/Buffer: These are aqueous but chemically contaminated.

Transfer: Pour the solution into the appropriate Satellite Accumulation Area (SAA) carboy.

Organic Solvents: Pour into "Organic Solvents / Flammable" waste stream. The high BTU

value of the solvent aids the incineration process.

Aqueous Mixtures: Pour into "Aqueous Hazardous Waste" stream.
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Record Keeping: Log the addition on the waste container's accumulation log. Even trace

amounts (mg/L) must be documented to prevent "unknown chemical" classifications during

waste pickup.

Protocol C: Empty Container Management (The Triple
Rinse Rule)
Applicable for: Vials that appear empty after use.

Under EPA 40 CFR 261.7, a container is considered "RCRA Empty" only after specific

treatment.

Rinse 1: Add solvent (methanol or acetonitrile) to the vial (approx. 10-20% volume). Cap and

vortex for 10 seconds. Decant rinsate into Liquid Hazardous Waste.

Rinse 2: Repeat.

Rinse 3: Repeat.

Final Step: Deface the label on the vial using a permanent marker. Discard the uncapped,

dry vial into Glass Disposal (Sharps) or standard trash, depending on institutional policy for

chemically deactivated glass.

Visualized Decision Logic
The following diagram outlines the critical decision points for disposing of 5-Hydroxy Flunixin-
d3 based on its physical state and concentration.
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Start: Identify Waste State

Is it Solid (Pure)?

Is it Liquid (Solution)?
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Do NOT Empty Vial.
Bag entire vial.
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Empty Vial Handling

No (It is empty)

Solid Hazardous Waste
(Incineration)
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(Flammable/Toxic)
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(Toxic)
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Rinsate
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Glass/Sharps Bin
(Non-Hazardous)
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Figure 1: Decision tree for the segregation and disposal of 5-Hydroxy Flunixin-d3 waste

streams.

Emergency Procedures: Spill Response
In the event of a spill involving 5-Hydroxy Flunixin-d3 (powder or liquid), immediate

containment is necessary to prevent surface contamination.

Spill Detected 1. Secure Area
Alert personnel

2. Don PPE
(Double Nitrile Gloves, Goggles)

3. Absorb/Sweep
Use Chemizorb or damp paper towels

4. Decontaminate
Scrub with soap/water

5. Dispose Materials
All cleanup debris -> Haz Waste

Click to download full resolution via product page

Figure 2: Sequential workflow for managing laboratory spills of toxic internal standards.

Regulatory Compliance & Documentation
To ensure audit-readiness, your laboratory must maintain the following records for 3 years:

Waste Determination: Document that 5-Hydroxy Flunixin-d3 was evaluated and deemed

"Hazardous - Toxic" based on the SDS and GHS criteria.

Weekly Inspections: Verify that satellite accumulation areas are leak-free and properly

labeled.

Critical Note on Deuterium: The EPA and most local regulatory bodies do not distinguish

between deuterated and non-deuterated isotopologues regarding chemical toxicity regulations.

Do not attempt to classify this as "radioactive" (deuterium is stable) or "non-hazardous" due to

the isotope label.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/12978215
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-waste/chemical-waste-management-guidelines
https://www.benchchem.com/product/b564363?utm_src=pdf-custom-synthesis
https://www.safety.admin.cam.ac.uk/files/hsd018c.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/flunixamine.pdf
https://www.spectrumchemical.com/MSDS/F1293_AGHS.pdf
https://www.pwaste.com/HW-Drugs
https://www.benchchem.com/product/b564363#5-hydroxy-flunixin-d3-proper-disposal-procedures
https://www.benchchem.com/product/b564363#5-hydroxy-flunixin-d3-proper-disposal-procedures
https://www.benchchem.com/product/b564363#5-hydroxy-flunixin-d3-proper-disposal-procedures
https://www.benchchem.com/product/b564363#5-hydroxy-flunixin-d3-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b564363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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